2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 1-[4-(methoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C22H21ClN2O7
• Molecular Weight: 460.9 g/mol
• IUPAC Name: [2-(5-chloro-2-methoxyanilino)-2-oxoethyl] 1-(4-methoxycarbonylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H21ClN2O7/c1-30-18-8-5-15(23)10-17(18)24-19(26)12-32-22(29)14-9-20(27)25(11-14)16-6-3-13(4-7-16)21(28)31-2/h3-8,10,14H,9,11-12H2,1-2H3,(H,24,26)
• InChI Key: HHJMZCWLENFAHO-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)COC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)C(=O)OC

Description

2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 1-[4-(methoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate, also known as CEP-33779, is a small molecule inhibitor that targets the signal transducer and activator of transcription 3 (STAT3) pathway. This pathway is involved in a variety of cellular processes, including cell proliferation, differentiation, and survival. STAT3 is also known to be dysregulated in many types of cancer, making it an attractive target for cancer therapy. In

Mechanism of Action

2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 1-[4-(methoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate inhibits the phosphorylation of STAT3, which prevents its activation and subsequent transcription of downstream target genes. This leads to the inhibition of cell proliferation, survival, and angiogenesis. STAT3 is also known to play a role in the immune response, and this compound has been shown to enhance the antitumor immune response in preclinical models.
Biochemical and Physiological Effects
In addition to its anticancer effects, this compound has been shown to have anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. This compound has also been shown to have neuroprotective effects in preclinical models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 1-[4-(methoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate is its specificity for the STAT3 pathway, which reduces the likelihood of off-target effects. However, its potency and efficacy may vary depending on the cancer type and genetic background of the tumor. Additionally, the optimal dosing and scheduling of this compound in combination with other therapies is still being investigated.

Future Directions

For 2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 1-[4-(methoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate include clinical trials to evaluate its safety and efficacy in cancer patients. Additionally, further preclinical studies are needed to investigate its potential use in combination with other therapies, such as immunotherapy and targeted therapy. The development of more potent and selective STAT3 inhibitors is also an area of active research.
In conclusion, this compound is a promising small molecule inhibitor that targets the STAT3 pathway and has shown efficacy in preclinical models of cancer. Its specificity and anti-inflammatory effects make it an attractive candidate for cancer therapy. However, further studies are needed to fully evaluate its potential in the clinic and to develop more potent and selective inhibitors.

Synthesis Methods

The synthesis of 2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 1-[4-(methoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate was first reported by Changelian et al. in 2008. The method involves the condensation of 5-chloro-2-methoxyaniline with ethyl 2-oxoacetate to form 2-(5-chloro-2-methoxyanilino)-2-oxoethyl acetate. This intermediate is then reacted with 4-(methoxycarbonyl)phenylhydrazine to form the hydrazone, which is cyclized with ethyl acetoacetate to form this compound.

Scientific Research Applications

2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 1-[4-(methoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate has been extensively studied in preclinical models of cancer. It has been shown to inhibit the growth and survival of various cancer cell lines, including breast, lung, prostate, and colon cancer. In vivo studies have also demonstrated the efficacy of this compound in reducing tumor growth in mouse models of breast and colon cancer. Additionally, this compound has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models.